Cas no 1509899-69-7 (1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone)
1509899-69-7 structure
Product Name:1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
CAS No:1509899-69-7
MF:C11H5ClF3NO
MW:259.611712217331
CID:4701337
Update Time:2025-08-05
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
- Ethanone, 1-(3-chloro-6-isoquinolinyl)-2,2,2-trifluoro-
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- Inchi: 1S/C11H5ClF3NO/c12-9-4-8-3-6(10(17)11(13,14)15)1-2-7(8)5-16-9/h1-5H
- InChI Key: HIUCKDUQCHUXGS-UHFFFAOYSA-N
- SMILES: ClC1=CC2C=C(C(C(F)(F)F)=O)C=CC=2C=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 308
- Topological Polar Surface Area: 30
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229425-1g |
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone |
1509899-69-7 | 95%+ | 1g |
$309 | 2021-08-04 | |
| Chemenu | CM229425-5g |
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone |
1509899-69-7 | 95%+ | 5g |
$926 | 2021-08-04 | |
| Chemenu | CM229425-1g |
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone |
1509899-69-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12178-5g |
1-(3-chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone |
1509899-69-7 | 95% | 5g |
$2500 | 2023-09-07 |
1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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